Cas no 2166723-19-7 (1,1-Diethoxy-3,3-difluoropropan-2-ol)
1,1-Diethoxy-3,3-difluoropropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2166723-19-7
- 1,1-diethoxy-3,3-difluoropropan-2-ol
- EN300-1738332
- 1,1-Diethoxy-3,3-difluoropropan-2-ol
-
- Inchi: 1S/C7H14F2O3/c1-3-11-7(12-4-2)5(10)6(8)9/h5-7,10H,3-4H2,1-2H3
- InChI Key: CAJLUWXTZZRQTK-UHFFFAOYSA-N
- SMILES: FC(C(C(OCC)OCC)O)F
Computed Properties
- Exact Mass: 184.09110063g/mol
- Monoisotopic Mass: 184.09110063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.7Ų
1,1-Diethoxy-3,3-difluoropropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1738332-0.05g |
1,1-diethoxy-3,3-difluoropropan-2-ol |
2166723-19-7 | 0.05g |
$660.0 | 2023-09-20 | ||
| Enamine | EN300-1738332-0.1g |
1,1-diethoxy-3,3-difluoropropan-2-ol |
2166723-19-7 | 0.1g |
$691.0 | 2023-09-20 | ||
| Enamine | EN300-1738332-0.25g |
1,1-diethoxy-3,3-difluoropropan-2-ol |
2166723-19-7 | 0.25g |
$723.0 | 2023-09-20 | ||
| Enamine | EN300-1738332-0.5g |
1,1-diethoxy-3,3-difluoropropan-2-ol |
2166723-19-7 | 0.5g |
$754.0 | 2023-09-20 | ||
| Enamine | EN300-1738332-1.0g |
1,1-diethoxy-3,3-difluoropropan-2-ol |
2166723-19-7 | 1g |
$785.0 | 2023-06-04 | ||
| Enamine | EN300-1738332-2.5g |
1,1-diethoxy-3,3-difluoropropan-2-ol |
2166723-19-7 | 2.5g |
$1539.0 | 2023-09-20 | ||
| Enamine | EN300-1738332-5.0g |
1,1-diethoxy-3,3-difluoropropan-2-ol |
2166723-19-7 | 5g |
$2277.0 | 2023-06-04 | ||
| Enamine | EN300-1738332-10.0g |
1,1-diethoxy-3,3-difluoropropan-2-ol |
2166723-19-7 | 10g |
$3376.0 | 2023-06-04 | ||
| Enamine | EN300-1738332-1g |
1,1-diethoxy-3,3-difluoropropan-2-ol |
2166723-19-7 | 1g |
$785.0 | 2023-09-20 | ||
| Enamine | EN300-1738332-5g |
1,1-diethoxy-3,3-difluoropropan-2-ol |
2166723-19-7 | 5g |
$2277.0 | 2023-09-20 |
1,1-Diethoxy-3,3-difluoropropan-2-ol Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1,1-Diethoxy-3,3-difluoropropan-2-ol
Research Briefing on 1,1-Diethoxy-3,3-difluoropropan-2-ol (CAS: 2166723-19-7) in Chemical Biology and Pharmaceutical Applications
1,1-Diethoxy-3,3-difluoropropan-2-ol (CAS: 2166723-19-7) is a fluorinated organic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.
Recent studies have highlighted the role of 1,1-Diethoxy-3,3-difluoropropan-2-ol as a versatile intermediate in the synthesis of fluorinated bioactive molecules. Fluorination is a critical strategy in medicinal chemistry, as it can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of the difluoromethylene group in this compound makes it particularly valuable for the construction of fluorinated analogs of natural products and pharmaceuticals.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 1,1-Diethoxy-3,3-difluoropropan-2-ol in the synthesis of fluorinated prostaglandin analogs. The researchers employed a multi-step protocol involving nucleophilic substitution and oxidation reactions, achieving high yields and excellent stereoselectivity. The resulting fluorinated prostaglandins exhibited improved pharmacokinetic profiles compared to their non-fluorinated counterparts, suggesting potential therapeutic advantages.
In addition to its applications in prostaglandin synthesis, this compound has been explored as a building block for fluorinated amino acids and peptides. A recent report in Organic Letters detailed a novel method for incorporating 1,1-Diethoxy-3,3-difluoropropan-2-ol into peptide backbones, enabling the creation of fluorinated peptidomimetics with enhanced proteolytic stability. These modifications are particularly relevant for the development of peptide-based therapeutics targeting intracellular protein-protein interactions.
The mechanism of action of derivatives stemming from 1,1-Diethoxy-3,3-difluoropropan-2-ol has also been investigated in several biological contexts. For instance, fluorinated analogs synthesized from this compound have shown promising activity as inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Molecular docking studies suggest that the fluorinated moieties contribute to stronger hydrophobic interactions with the enzyme active sites, leading to improved inhibitory potency.
Despite these advances, challenges remain in the large-scale production and purification of 1,1-Diethoxy-3,3-difluoropropan-2-ol. Recent process chemistry studies have focused on optimizing reaction conditions to minimize byproduct formation and improve atom economy. Continuous flow chemistry approaches have shown particular promise in addressing these challenges, offering better control over reaction parameters and scalability.
Looking ahead, researchers anticipate expanded applications of 1,1-Diethoxy-3,3-difluoropropan-2-ol in the development of fluorinated drugs for various therapeutic areas, including oncology, neurology, and infectious diseases. Its versatility as a synthetic intermediate positions it as a valuable tool in the medicinal chemist's toolkit, particularly for structure-activity relationship studies aimed at optimizing drug candidates.
In conclusion, 1,1-Diethoxy-3,3-difluoropropan-2-ol (CAS: 2166723-19-7) represents an important fluorinated building block with growing significance in pharmaceutical research. Ongoing studies continue to uncover new applications and synthetic strategies involving this compound, highlighting its potential to contribute to the development of next-generation therapeutics with improved pharmacological properties.
2166723-19-7 (1,1-Diethoxy-3,3-difluoropropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)